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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-butylaniline (CAS No. 104-13-2). The information is compiled to assist
researchers, scientists, and professionals in drug development in understanding the
fundamental characteristics, handling, and potential applications of this compound.

Core Properties of 4-Butylaniline

4-Butylaniline, also known as p-butylaniline or 4-butylbenzenamine, is an organic compound
with the chemical formula Ci0H1sN.[1][2] It is characterized as a clear to pale yellow or orange
liquid with a faint amine or ethereal odor.[3][4] This compound serves as a crucial intermediate
in various chemical syntheses, including the production of dyes, pharmaceuticals, and
advanced materials like liquid crystals.[1][5]

Physicochemical Data

The fundamental physical and chemical properties of 4-butylaniline are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C1oH1sN [3]
Molecular Weight 149.23 g/mol [2][3][6]
CAS Number 104-13-2 [3]
EINECS Number 203-177-4 [2][3]
Melting Point -14 °C [31141(7]
Boiling Point 133-134 °C at 14 mmHg242 IR

°C (at standard pressure)
Density 0.945 g/mL at 25 °C [21[31[7]
Flash Point 215 °F (101.7 °C) [3]

Refractive Index

n20/D 1.535

[2]

Solubility

Insoluble in water

[4]

Appearance

Clear to pale yellow/orange

liquid

(311418l

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-butylaniline. While
the raw spectra are not provided here, the following table indicates the availability of different

types of spectra from various sources.

Spectrum Type

Available Data Source(s)

1H NMR

ChemicalBook, PubChem[9][10]

13C NMR

ChemicalBook (for derivatives)[11][12][13]

Mass Spectrometry (GC-MS)

PubChem, ChemicalBook[9][10]

Infrared (IR) Spectroscopy

PubChem, ChemicalBook[9][10]

Raman Spectroscopy

PubChem, ChemicalBook[9][10]
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Chemical Properties and Reactivity

4-Butylaniline exhibits chemical reactivity typical of an aromatic amine. The presence of the
amine group activates the aromatic ring, making it more susceptible to electrophilic aromatic
substitution.[1] Key reactions include:

» N-Alkylation: The amine group can react with alkyl halides to form N-alkyl derivatives.[1]

» Oxidation: Under specific conditions, the amine group can be oxidized to other functional
groups, such as a nitro group.[1]

¢ Neutralization: As a base, it neutralizes acids in exothermic reactions to form salts and water.
[14]

The compound may be incompatible with strong oxidizing agents, strong acids, acid chlorides,
chloroformates, isocyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides,
and acid halides.[14][15][16]

Experimental Protocols

A detailed experimental protocol for the synthesis of 4-butylaniline is described below.

Synthesis of 4-Butylaniline via C-H Amination of
Secondary Alcohols

This procedure outlines a method for the C-H amination of secondary alcohols to produce 4-
butylaniline.[6]

Materials:

e Secondary alcohol (e.g., 1-phenylbutanol as a precursor) (0.3 mmol, 1 equivalent)
e Sodium azide (NaNs) (0.75 mmol, 2.5 equivalents)

e n-hexane (1.0 mL, 0.3 M)

 Trifluoroacetic acid (TFA) (5.4 mmol, 18 equivalents) or a mixture of TFA (3.6 mmol, 12
equivalents) and Methanesulfonic acid (MeSOsH) (1.8 mmol, 6 equivalents)
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2 M Sodium hydroxide (NaOH) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Naz2S0a)

Silica gel for flash chromatography

Procedure:

A 20 mL vial equipped with a magnetic stirring bar is charged with the secondary alcohol (1
equivalent), sodium azide (2.5 equivalents), and n-hexane.[6]

 Trifluoroacetic acid (18 equivalents) or the TFA/MeSOsH mixture is added to the vial.[6]

e The vial is sealed and the mixture is stirred under air at 40 °C for 4 hours.[6]

e Upon completion, the reaction is quenched by the addition of 5 mL of 2 M NaOH solution.[6]
e The mixture is extracted with ethyl acetate (5 x 2 mL).[6]

e The combined organic phases are washed with brine and dried over anhydrous NazS0Oa.[6]

e The solvent is removed under reduced pressure, and the crude product is purified by flash
chromatography on a short silica gel column to yield 4-butylaniline.[6]

Visualizations

The following diagrams illustrate key processes and relationships relevant to 4-butylaniline.
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Caption: Workflow for the synthesis of 4-butylaniline.
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Caption: Safety and handling guidelines for 4-butylaniline.

Safety and Handling

4-Butylaniline is classified as a hazardous chemical and requires careful handling.[15]

Hazard Identification
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Hazard Class GHS Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[15]
Skin Corrosion/Irritation Category 1B[15]

Serious Eye Damage/Irritation Category 1[15]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[15]

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[8][15]

Causes severe skin burns and eye damage.[15]

May cause respiratory irritation.[8][15]

Harmful to aquatic life with long-lasting effects.[8]

Precautionary Measures

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[15] In case of inadequate ventilation, wear respiratory protection.[8]

o Handling: Use only outdoors or in a well-ventilated area.[15] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[15] Wash hands and any exposed skin thoroughly after handling.
[15]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[15] Store in

a corrosives area.[15]

First Aid

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[15] Immediately call a POISON CENTER or doctor/physician.[15]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[15] Remove
and wash contaminated clothing before reuse.[15] Call a physician immediately.[15]
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o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[15] Immediate medical attention is required.[15]

 Ingestion: If swallowed, seek immediate medical assistance.[15]

Applications

4-Butylaniline is a versatile chemical intermediate with a range of applications in different
fields:

o Organic Synthesis: It serves as a starting material for the synthesis of various other aromatic
compounds.[1]

o Material Science: It is a key component in the creation of advanced materials such as liquid
crystals, particularly N-(4-methoxybenzylidene)-4-butylaniline (MBBA), which has
applications in electro-optic devices.[1][5]

e Pharmaceutical Research: It can be used as a building block for the synthesis of new
bioactive molecules and potential drug candidates.[1]

¢ Analytical Chemistry: Materials modified with 4-butylaniline are used for the detection of
trace contaminants.[5]

« Mammalian Retinoid Cycle Research: 4-Butylaniline has been identified as a mammalian
retinoid cycle inhibitor.[2]

The ongoing research into green chemistry approaches for the synthesis of 4-butylaniline
aims to make its production more sustainable, efficient, and cost-effective.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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